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Compound of Interest

Compound Name: Angiogenesis inhibitor 6

Cat. No.: B15583939 Get Quote

The following provides immediate, essential safety and logistical guidance for the proper

disposal of Angiogenesis Inhibitor 6 (CAS Number: 2752466-36-5), a non-tyrosine kinase

inhibitor with antiangiogenic and antitumor properties.[1] As with many investigational

compounds, specific disposal protocols for Angiogenesis Inhibitor 6 are not readily available;

therefore, disposal must adhere to general best practices for hazardous chemical waste

management in a laboratory setting.[2][3] Consultation with your institution's Environmental

Health and Safety (EHS) department is mandatory before initiating disposal.[4][5]

Immediate Safety Precautions and Handling
Prior to disposal, it is crucial to handle Angiogenesis Inhibitor 6 with appropriate personal

protective equipment (PPE). This includes chemical-impermeable gloves, safety goggles, and a

lab coat. All handling should occur in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of any dust or aerosols. In case of accidental contact, wash skin thoroughly

with soap and water, and for eye contact, rinse with pure water for at least 15 minutes and seek

medical attention.[2]

Step-by-Step Disposal Protocol
The disposal of Angiogenesis Inhibitor 6, as with other investigational drugs, should be

managed as hazardous waste.[4][5][6] Discharge into the environment, including sewer

systems, must be strictly avoided.[2][3]

Container Selection and Preparation:
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Select a waste container that is chemically compatible with Angiogenesis Inhibitor 6.[3]

[4] Given its solid form, a high-density polyethylene (HDPE) or glass container with a

secure, leak-proof screw-top lid is recommended.[4][6]

The container must be clean, dry, and in good condition.[3]

Original containers, including full, partially full, or empty vials, can be disposed of "as is"

without being emptied.[4][6]

Waste Collection:

Carefully place all materials contaminated with Angiogenesis Inhibitor 6, including

unused product, empty vials, and contaminated lab supplies (e.g., pipette tips, gloves),

into the designated hazardous waste container.[6]

Do not mix incompatible waste streams. If Angiogenesis Inhibitor 6 was used in a

solvent, the entire solution should be collected.

Labeling:

Affix a "HAZARDOUS WASTE" label, obtained from your institution's EHS department, to

the container.[4] No other labels are acceptable.[4]

The label must be completed with the following information:

Principal Investigator's (PI) name.[4]

Laboratory location (building and room number).[4]

Contact phone number.[4]

Full chemical name: "Angiogenesis Inhibitor 6" and its CAS number: "2752466-36-5".

[4] Avoid abbreviations.

Concentration and/or percentage of the active ingredient.[4]

Storage:
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Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[4][7]

The SAA must be at or near the point of waste generation and should be a secure,

designated space such as a locked cabinet or within secondary containment.[4][7]

The research team is responsible for weekly inspections of the SAA and maintaining an

inspection log.[4]

Disposal Request and Pick-up:

Once the container is full or ready for disposal, submit a chemical waste disposal request

to your institution's EHS department.[4]

EHS personnel will then collect the waste for final disposal, which is typically incineration

at a permitted hazardous waste facility.[5][6]

Summary of Disposal Requirements
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Requirement Specification

Personal Protective Equipment
Chemical-impermeable gloves, safety goggles,

lab coat.[2]

Waste Container
Chemically compatible (e.g., HDPE, glass) with

a secure, leak-proof lid.[3][4]

Labeling
Official "HAZARDOUS WASTE" label from EHS.

[4]

Required Label Information

PI Name, Location, Phone, Full Chemical Name

(Angiogenesis Inhibitor 6), CAS Number

(2752466-36-5), Concentration.[4]

Storage Location
Designated and registered Satellite

Accumulation Area (SAA).[4]

Storage Inspection Weekly, with a documented log.[4]

Final Disposal Method
Collection by EHS for incineration at a licensed

facility.[5][6]

Regulatory Compliance
Adherence to institutional policies and

federal/state regulations (e.g., RCRA).[3][5]

Workflow for Proper Disposal of Angiogenesis
Inhibitor 6
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Preparation

Collection & Labeling

Storage & Documentation

Final Disposal
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Wear appropriate PPE
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Securely close the container
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inspections of the SAA

Submit a waste disposal request to EHS

EHS collects the waste container
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licensed facility
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Caption: Workflow for the safe disposal of Angiogenesis Inhibitor 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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